Cas no 4837-20-1 (4-(Difluoromethoxy)benzoic acid)

4-(Difluoromethoxy)benzoic acid Properties

Names and Identifiers

• 4-(Difluoromethoxy)benzoic acid
• p-(Difluoromethoxy)benzoic Acid
• α,α-Difluoro-p-anisic Acid
• 4-Difluoromethoxy-benzoic acid
• Benzoic acid, 4-(difluoromethoxy)-
• PubChem3933
• 4-difluoromethoxybenzoic acid
• 4-difluoromethoxy benzoic acid
• BSNNYLYELGBSBA-UHFFFAOYSA-N
• HMS1763K06
• alpha,alpha-Difluoro-p-anisic Acid
• BCP20506
• 4 - Difluoromethoxy - benzoic acid
• STK299276
• RW3406
• DTXSID70353232
• 4-(Difluoromethoxy)benzoicacid
• AK-968/13278120
• CS-W016829
• AMY39613
• EN300-00033
• AKOS000104680
• A20368
• 4-(Difluoromethoxy)benzoic acid, 98%
• FT-0602315
• CK1061
• 4837-20-1
• MFCD00221454
• D4762
• Z56899181
• 4-[(Difluoromethyl)oxy]benzoic acid
• SY011864
• F1575-0123
• SCHEMBL1018588
• AS-18835
• ALBB-000308
• BBL038042
• DB-051548
• DTXCID80304295
• +Expand

• MDL： MFCD00221454
• InChIKey： BSNNYLYELGBSBA-UHFFFAOYSA-N
• Inchi： 1S/C8H6F2O3/c9-8(10)13-6-3-1-5(2-4-6)7(11)12/h1-4,8H,(H,11,12)
• SMILES： FC([H])(OC1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])F
• BRN： 2615223

Computed Properties

• Exact Mass: 188.02900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 188.02850037g/mol
• Heavy Atom Count: 13
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.98620
• PSA: 46.53000
• Boiling Point: 272.1°C at 760 mmHg
• Melting Point: 168.0 to 172.0 deg-C
• Color/Form: White powder
• Solubility: Uncertain

4-(Difluoromethoxy)benzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4-(Difluoromethoxy)benzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides